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Compound of Interest

Compound Name: Dibromomethane-d2

CAS No.: 22117-86-8

Cat. No.: B1599747

Get Quote

Abstract
Dibromomethane-d2 (CD₂Br₂), an isotopically labeled analog of methylene bromide, is a

critical solvent and reagent in nuclear magnetic resonance (NMR) spectroscopy and various

synthetic applications. Its unique properties necessitate specialized handling and storage

protocols to ensure experimental integrity, user safety, and long-term stability. This document

provides a comprehensive guide for researchers, scientists, and drug development

professionals on the best practices for managing Dibromomethane-d2, grounded in

established safety data and field-proven laboratory techniques.

Introduction to Dibromomethane-d2
Dibromomethane-d2, also known as Methylene-d2 bromide, is a halogenated hydrocarbon

where the two hydrogen atoms have been replaced with deuterium. This isotopic substitution

makes it a valuable, non-protonated solvent for high-resolution NMR analysis, preventing

solvent signal interference in the ¹H spectrum. It is also used as a deuterated building block in

organic synthesis.[1][2] Like its non-deuterated counterpart, it is a dense, colorless liquid that is

slightly soluble in water but highly soluble in common organic solvents.[3][4] Many commercial
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preparations contain a copper stabilizer to inhibit degradation. Understanding its physical

properties and inherent hazards is the foundation for its safe and effective use.

Physicochemical and Safety Data
A thorough understanding of the material's properties is essential before handling. The

following table summarizes key quantitative data for Dibromomethane-d2.

Property Value Source(s)

CAS Number 22117-86-8 [5]

Molecular Formula CD₂Br₂ [2]

Molecular Weight 175.85 g/mol [2]

Appearance Colorless liquid [3][6]

Density ~2.505 g/mL at 25 °C

Boiling Point 99 °C (lit.) [1]

Melting Point -52 °C (lit.) [7]

Vapor Pressure 34.9 mmHg at 20 °C [5]

Vapor Density 5.9 - 6.05 (vs. air) [5]

Refractive Index n20/D 1.5381 (lit.) [1]

GHS Hazard Codes H332, H412

GHS Signal Word Warning

Core Directive: Safety and Hazard Management
Dibromomethane-d2 is classified as harmful if inhaled and harmful to aquatic life with long-

lasting effects.[5][8] The primary health risks are associated with the inhalation of its vapors,

which are significantly denser than air and can accumulate in poorly ventilated areas.[5]
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Engineering Controls and Personal Protective
Equipment (PPE)
The causality behind selecting controls is to create a multi-layered barrier between the

researcher and the chemical, minimizing exposure through all potential routes.

Primary Engineering Control: Always handle Dibromomethane-d2 inside a certified

chemical fume hood to control vapor inhalation.[9][10] The high vapor density makes this

non-negotiable.

Eye and Face Protection: Wear chemical splash goggles that meet appropriate government

standards (e.g., EN 166 in the EU or NIOSH in the US).[5] A face shield should be worn over

goggles when handling larger quantities (>100 mL) or when there is a significant splash risk.

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves.[5] Nitrile gloves

may be suitable for incidental contact, but it is crucial to consult the glove manufacturer's

compatibility chart for protection against halogenated hydrocarbons during prolonged

handling or immersion.[10]

Respiratory Protection: If engineering controls are insufficient or during a large spill,

respiratory protection is required. Use a respirator with a filter type appropriate for organic

vapors (e.g., Type ABEK as per EN14387).

Incompatible Materials
To prevent hazardous reactions, Dibromomethane-d2 must be stored and handled away from

incompatible materials. These include:

Strong oxidizing and reducing agents[11]

Alkali metals (e.g., potassium)[11]

Many amines, nitrides, and epoxides[11]
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The primary goals of proper storage are to maintain the chemical and isotopic purity of the

solvent and to prevent accidental release. Deuterated solvents are particularly susceptible to

contamination from atmospheric moisture.[12][13][14]

General Storage: Store in a tightly closed original container in a cool, dry, and well-ventilated

area designated for toxic compounds.

Temperature: Refrigeration at 2-8°C is recommended to maximize shelf life and stability, a

practice consistent with other sensitive halogenated deuterated solvents like Methylene

Chloride D2.[2][12] Before use, allow the vial to warm to room temperature before opening to

prevent condensation of atmospheric moisture into the cold solvent.[12]

Inert Atmosphere: The high hygroscopicity of deuterated solvents means they readily absorb

H₂O from the air, which not only introduces a water peak in the NMR spectrum but can also

lead to H-D exchange with labile protons in a sample.[12][15] Therefore, always handle the

solvent under a dry, inert atmosphere such as argon or nitrogen.[12][15]

Packaging Integrity: For multi-use quantities, septum-sealed bottles are preferred. Use

proper syringe techniques to withdraw the solvent while maintaining a positive pressure of

inert gas inside the bottle.[13] For applications demanding the highest purity and minimal

water content, single-use glass ampoules are the ideal choice.[12][13]

Experimental Protocols
The following workflows are designed to be self-validating systems, incorporating safety and

purity considerations at each step.

Workflow for Safe Handling and Dispensing
This diagram illustrates the logical flow from retrieving the solvent from storage to its use in an

experiment, emphasizing critical control points.
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Preparation

Handling

Post-Use

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
Functionality

3. Prepare Dry Glassware
& Inert Atmosphere Setup

4. Retrieve CD2Br2
from 2-8°C Storage

5. Allow Vial to Reach
Room Temperature

6. Dispense Under Inert Gas
(Syringe or Glovebox)

7. Tightly Reseal
Container Immediately

8. Return CD2Br2
to Proper Storage

9. Dispose of Contaminated
Materials as Hazardous Waste

10. Clean Work Area
& Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dibromomethane-d2.
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Protocol for Preparing an NMR Sample
This protocol is designed to minimize atmospheric contamination, a common problem with

deuterated NMR solvents.[12][13]

Glassware Preparation: Place the NMR tube, pipettes, and any other glassware in an oven

at >120°C for at least 4 hours (overnight is ideal). Transfer the hot glassware to a desiccator

and allow it to cool to room temperature under vacuum or in the presence of a desiccant.[13]

[14]

Workstation Setup: Perform all subsequent steps in a chemical fume hood over a tray lined

with absorbent material. If available, use a glove box or glove bag with a dry nitrogen or

argon atmosphere for the highest quality samples.[14]

Retrieve Solvent: Remove the Dibromomethane-d2 vial from refrigerated storage. Allow the

container to equilibrate to ambient temperature for 15-20 minutes before opening to prevent

moisture condensation.[12]

Prepare the Sample:

Accurately weigh and add your solid analyte to the oven-dried NMR tube.

Using a dry syringe, pierce the septum of the Dibromomethane-d2 vial. Purge the syringe

with inert gas.

Withdraw the required volume of solvent (typically 0.5-0.7 mL).

Carefully add the solvent to the NMR tube containing your analyte.

Cap and Mix: Cap the NMR tube securely. Use a vortex mixer to ensure the sample is fully

dissolved. Avoid shaking the tube by hand, as this can introduce contaminants from the cap.

[14]

Final Steps: Clean the exterior of the NMR tube before inserting it into the spectrometer.

Tightly reseal the main solvent vial and return it to refrigerated storage.

Spill Management and Waste Disposal
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Accidents can happen, and a prepared response is critical for safety.

Spill Response Decision Tree

Spill Detected

Is the spill large or
in a poorly ventilated area?

Evacuate Area
Alert EHS

Pull Fire Alarm

Yes

Don appropriate PPE
(Gloves, Goggles, Respirator)

No

Dispose of waste
Report incident

Contain spill with
inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material
into a sealed, labeled

hazardous waste container

Clean spill area
with soap and water
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Caption: Decision tree for responding to a Dibromomethane-d2 spill.

Waste Disposal
All waste materials contaminated with Dibromomethane-d2, including the chemical itself,

absorbent materials from spills, and empty containers, must be treated as hazardous waste.[5]

Collect waste in a designated, properly labeled, and sealed container.[5][7]

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[5]

Follow all local, state, and federal regulations for hazardous waste disposal. Handle

uncleaned containers with the same precautions as the product itself.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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